Cas no 151-07-5 (2-chlorohept-1-enylarsonic acid)

151-07-5 structure
Product name:2-chlorohept-1-enylarsonic acid
2-chlorohept-1-enylarsonic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-chlorohept-1-enylarsonic acid
- 2-Chloro-1-heptenylarsonic acid
- Chloroarsenol
- Arsonic acid, (2-chloro-1-heptenyl)-
- 42E8E0909O
- 151-07-5
- DTXSID10274492
- Q27258537
- UNII-42E8E0909O
- Chloroarsenol [MI]
-
- Inchi: InChI=1S/C7H14AsClO3/c1-2-3-4-5-7(9)6-8(10,11)12/h6H,2-5H2,1H3,(H2,10,11,12)
- InChI Key: BVLOSGJWCPXUJT-UHFFFAOYSA-N
- SMILES: CCCCCC(=C[As](=O)(O)O)Cl
Computed Properties
- Exact Mass: 255.98482
- Monoisotopic Mass: 255.984742g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: nothing
- Topological Polar Surface Area: 57.5Ų
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Melting Point: 115°
- PSA: 57.53
2-chlorohept-1-enylarsonic acid Related Literature
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A. Ash,P. J. Wilde,D. J. Bradshaw,S. P. King,J. R. Pratten Soft Matter, 2016,12, 2794-2801
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Xia Zhao,Bucheng Li,Jinfei Wei New J. Chem., 2021,45, 10409-10417
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3. Tri-wavelength broadband antireflective coating built from refractive index controlled MgF2 filmsRuimin Ding,Yao Xu J. Mater. Chem. C, 2015,3, 3219-3224
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Chiara Annoni,Tamaki Endoh,Dziyana Hnedzko,Eriks Rozners Chem. Commun., 2016,52, 7935-7938
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Jangam Lakshmidevi,Rama Moorthy Appa,Bandameeda Ramesh Naidu,S. Siva Prasad,Loka Subramanyam Sarma,Katta Venkateswarlu Chem. Commun., 2018,54, 12333-12336
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